1-ethyl-7-methyl-4-oxo-N-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)-1,4-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: 1-ethyl-7-methyl-4-oxo-N-[(1-thiophen-3-yltriazol-4-yl)methyl]-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C19H18N6O2S/c1-3-24-10-16(17(26)15-5-4-12(2)21-18(15)24)19(27)20-8-13-9-25(23-22-13)14-6-7-28-11-14/h4-7,9-11H,3,8H2,1-2H3,(H,20,27)
• InChI Key: ZANLAGMWROSWER-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=O)C2=C1N=C(C=C2)C)C(=O)NCC3=CN(N=N3)C4=CSC=C4
• Molecular Formula: C19H18N6O2S
• Molecular Weight: 394.5 g/mol

Description

1-ethyl-7-methyl-4-oxo-N-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)-1,4-dihydro-1,8-naphthyridine-3-carboxamide is a useful research compound. Its molecular formula is C19H18N6O2S and its molecular weight is 394.45. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Agents

Pyridonecarboxylic acids and their derivatives, including naphthyridine analogues, have been explored for their antibacterial activities. A study by Egawa et al. (1984) on the synthesis and antibacterial activity of various naphthyridine derivatives highlights the structure-activity relationships within this class, demonstrating their potential as antibacterial agents. These compounds were found to exhibit significant in vitro and in vivo activity, warranting further biological study (Egawa et al., 1984).

Cytotoxic Activity

Carboxamide derivatives of benzo[b][1,6]naphthyridin-(5H)ones have been synthesized and tested for their growth inhibitory properties, revealing potent cytotoxicity against murine leukemia and lung carcinoma cell lines. This underscores the potential of naphthyridine derivatives in cancer therapy research, given their broad range of effective 2-substituents and remarkable cytotoxic profiles (Deady et al., 2005).

Antimicrobial Properties

Chiral linear carboxamides with incorporated peptide linkages have been developed and evaluated for antimicrobial properties. This includes a series of 7-methyl-4-oxo-1,8-naphthyridine-3-carboxamides, which upon synthesis were found to exhibit promising antimicrobial activities. The study demonstrates the application of naphthyridine derivatives in developing new antimicrobial agents (Khalifa et al., 2016).

Chemosensors

Naphthyridine derivatives have also been investigated for their potential as chemosensors for transition metal ions. A study on naphthoquinone-based chemosensors shows that these compounds can selectively bind to metal ions like Cu2+, accompanied by a noticeable color change. This indicates their usefulness in the development of chemosensor materials for environmental or analytical chemistry applications (Gosavi-Mirkute et al., 2017).